Cas no 177733-57-2 (3',5'-Bis(trifluoromethyl)biphenyl-3-carboxylic Acid)

• Product Name: 3',5'-Bis(trifluoromethyl)biphenyl-3-carboxylic Acid
• CAS No: 177733-57-2
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• MDL: MFCD06858709
• CID: 112701
• PubChem ID: 23005108
• Update Time: 2025-04-18

3',5'-Bis(trifluoromethyl)biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3',5'-bis(trifluoromethyl)-
• 3',5'-DI-(TRIFLUOROMETHYL)-BIPHENYL-3-CARBOXYLIC ACID
• 3-[3,5-bis(trifluoromethyl)phenyl]benzoic acid
• 3',5'-bis(trifluoromethyl)biphenyl-3-carboxylic acid
• AKOS BAR-2151
• [1,1'-Biphenyl]-3-carboxylic acid, 3',5'-bis(trifluoromethyl)-
• MFCD06858709
• CS-0208602
• AKOS004117024
• 3',5'-Bis(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• A881449
• 177733-57-2
• 3',5'-Bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL8442426
• DTXSID70629606
• BDBM50475379
• CHEMBL192949
• BS-21833
• CQHZXIFZCHSGIU-UHFFFAOYSA-N
• 3',5'-Bis(Trifluoromethyl)-3-Biphenylcarboxylic Acid
• 3',5'-Bis(trifluoromethyl)biphenyl-3-carboxylic Acid

• MDL： MFCD06858709
• Inchi： 1S/C15H8F6O2/c16-14(17,18)11-5-10(6-12(7-11)15(19,20)21)8-2-1-3-9(4-8)13(22)23/h1-7H,(H,22,23)
• InChI Key： CQHZXIFZCHSGIU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1C=CC=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 334.04300
• Monoisotopic Mass: 334.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 373.1±42.0 °C at 760 mmHg
• Flash Point: 179.4±27.9 °C
• PSA: 37.30000
• LogP: 5.08940
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3',5'-Bis(trifluoromethyl)biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives